![molecular formula C18H17NO3 B3908618 3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one](/img/structure/B3908618.png)
3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one
Overview
Description
3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one, also known as NITP, is a chemical compound widely used in scientific research. It is a yellow crystalline powder with a molecular weight of 309.34 g/mol. NITP is a versatile compound that has been used in various applications, including fluorescent probes, enzyme inhibitors, and anticancer agents.
Mechanism of Action
The mechanism of action of 3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one as a fluorescent probe involves the oxidation of the nitro group to form a highly fluorescent compound. This reaction is specific to ROS and singlet oxygen, allowing for the detection and measurement of these species in biological systems. As an enzyme inhibitor, this compound binds to the active site of the enzyme, preventing its activity and leading to a decrease in the production of its substrate. As an anticancer agent, this compound induces cell death through the activation of apoptosis pathways.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo, making it a promising compound for scientific research. As a fluorescent probe, this compound has been used to study the role of ROS and singlet oxygen in various biological processes, including aging, inflammation, and cancer. As an enzyme inhibitor, this compound has potential therapeutic applications in the treatment of diabetic complications. As an anticancer agent, this compound has been shown to induce cell death in various cancer cell lines, including breast, lung, and prostate cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one in lab experiments is its high sensitivity and specificity as a fluorescent probe for ROS and singlet oxygen. Additionally, this compound has low toxicity and can be used in a wide range of biological systems. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can affect its effectiveness as a probe or inhibitor.
Future Directions
There are several future directions for the use of 3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one in scientific research. One direction is the development of new fluorescent probes based on the this compound structure for the detection of other reactive species in biological systems. Another direction is the investigation of the therapeutic potential of this compound as an enzyme inhibitor in the treatment of other diseases, such as Alzheimer's and Parkinson's. Additionally, the development of new methods for the synthesis and purification of this compound could improve its effectiveness and applicability in scientific research.
Conclusion:
In conclusion, this compound is a versatile compound that has been widely used in scientific research as a fluorescent probe, enzyme inhibitor, and anticancer agent. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has great potential for further development and application in scientific research.
Scientific Research Applications
3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)-2-propen-1-one has been widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) and singlet oxygen. It has also been used as an inhibitor of various enzymes, including aldose reductase, which is involved in the development of diabetic complications. Additionally, this compound has been investigated as an anticancer agent due to its ability to induce cell death in cancer cells.
Properties
IUPAC Name |
(E)-3-(3-nitrophenyl)-1-(2,4,5-trimethylphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c1-12-9-14(3)17(10-13(12)2)18(20)8-7-15-5-4-6-16(11-15)19(21)22/h4-11H,1-3H3/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWYGKXJFVGSFRQ-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1C)C(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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